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Compound of Interest

Compound Name: Rutin hydrate

Cat. No.: B10799789 Get Quote

Introduction

Rutin (3,3′,4′,5,7-pentahydroxyflavone-3-rhamnoglucoside), a flavonoid glycoside found

abundantly in plants such as buckwheat, citrus fruits, and asparagus, is a subject of extensive

research due to its wide array of pharmacological activities.[1] Marketed typically as a hydrate

powder, its efficacy in pharmaceutical and nutraceutical applications is intrinsically linked to its

physicochemical properties. These characteristics, including solubility, melting point, and

crystalline structure, govern its bioavailability, stability, and formulation development.

This technical guide provides an in-depth overview of the core physicochemical properties of

Rutin hydrate powder. It is intended for researchers, scientists, and drug development

professionals, offering quantitative data, detailed experimental protocols, and visualizations of

analytical workflows to support further research and application.

General Physicochemical Properties
Rutin hydrate is a yellow to greenish-yellow crystalline powder.[1][2] Its fundamental

properties are summarized in the table below, providing a foundational understanding of the

compound.
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Property Value Reference

Synonyms
Quercetin-3-rutinoside hydrate,

Vitamin P, Rutoside, Sophorin
[1]

Appearance
Yellow to greenish-yellow fine

crystalline powder

Molecular Formula
C₂₇H₃₀O₁₆ · 3H₂O (as

trihydrate)

Molecular Weight 664.56 g/mol (as trihydrate)

Melting Point ~195 °C (with decomposition)

pKa (Predicted) 7.1

Solubility Profile
The solubility of Rutin hydrate is a critical parameter influencing its absorption and

bioavailability. It exhibits poor solubility in aqueous solutions at neutral pH and non-polar

organic solvents, but its solubility increases in alkaline solutions and specific organic solvents.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~25 mg/mL

Dimethyl Formamide (DMF) ~30 mg/mL

Methanol ~143 mg/mL (1 g in 7 mL)

Boiling Ethanol ~43.5 mg/mL (1 g in 23 mL)

Cold Ethanol ~3.45 mg/mL (1 g in 290 mL)

Boiling Water ~5 mg/mL (1 g in 200 mL)

Cold Water
~0.125 mg/mL (1 g in 8000

mL)

Chloroform, Benzene, Ether Insoluble
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Spectroscopic and Structural Characterization
UV-Visible Spectroscopy
In solution, Rutin hydrate exhibits distinct absorption maxima (λmax) in the ultraviolet-visible

spectrum, which are characteristic of its flavonol structure. These peaks are essential for its

quantitative analysis.

Solvent λmax (nm) Reference

Methanol 257, 359

Methanol 204, 256, 355

Methanol : Water (9:1 v/v) 260, 360

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Rutin hydrate is characterized by absorption bands corresponding to its

various functional groups. Key vibrational bands include:

~3400 cm⁻¹ (broad): O-H stretching from the multiple hydroxyl groups and water of

hydration.

~1670 cm⁻¹ (strong): C=O stretching of the γ-pyrone ring.

~1620-1470 cm⁻¹: C=C stretching vibrations within the aromatic rings.

~1032 cm⁻¹ (strong): C-O stretching, characteristic of phenolic compounds.

Powder X-ray Diffraction (PXRD)
PXRD analysis confirms the crystalline nature of Rutin hydrate powder. The diffractogram

displays a series of sharp, well-defined peaks, indicating a highly ordered molecular

arrangement within the crystal lattice. The absence of a broad halo signifies a lack of significant

amorphous content. The crystalline state is a key factor influencing the powder's handling,

stability, and dissolution properties.

Experimental Protocols
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Detailed methodologies are crucial for the accurate and reproducible characterization of Rutin
hydrate powder.

Melting Point Determination (Capillary Method)
This protocol follows the standard pharmacopeial capillary method for determining the melting

range of a solid.

Methodology:

Sample Preparation: Ensure the Rutin hydrate powder is completely dry by placing it in a

desiccator over silica gel for 24 hours.

Capillary Loading: Finely powder the sample. Invert an open-ended capillary tube and press

it into the powder until a column of 2.5-3.5 mm is formed. Tap the sealed end of the tube on a

hard surface to tightly pack the powder.

Instrumentation: Place the loaded capillary into the heating block of a melting point

apparatus.

Heating Program: Set the apparatus to heat rapidly to a temperature approximately 5-10°C

below the expected melting point (195°C). Then, reduce the heating rate to 1-2°C per minute

to ensure thermal equilibrium.

Observation and Recording: Record the temperature at which the substance begins to

collapse or melt (onset point) and the temperature at which it becomes completely liquid

(clear point). The range between these two temperatures is the melting range.

Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination.
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Solubility Determination (Shake-Flask Method)
This method determines the equilibrium solubility of Rutin hydrate in a given solvent.

Methodology:

Sample Preparation: Add an excess amount of Rutin hydrate powder to a known volume of

the selected solvent (e.g., methanol, water) in a sealed flask.

Equilibration: Agitate the flask at a constant temperature (e.g., 25°C) for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: Allow the suspension to settle. Withdraw a sample of the supernatant and filter it

through a 0.45 µm syringe filter to remove all undissolved solids.

Quantification: Dilute the clear filtrate with the same solvent to a concentration within the

linear range of a pre-established calibration curve.

Analysis: Measure the absorbance of the diluted sample using a UV-Vis spectrophotometer

at Rutin's λmax (e.g., 257 nm in methanol).

Calculation: Calculate the concentration in the filtrate using the calibration curve and account

for the dilution factor to determine the solubility in mg/mL or M.

Shake-Flask Solubility Workflow
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Caption: Workflow for Solubility Determination.

Powder X-ray Diffraction (PXRD) Analysis
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This protocol outlines the standard procedure for obtaining a PXRD pattern for a powder

sample.

Methodology:

Sample Preparation: If necessary, gently grind the Rutin hydrate powder using an agate

mortar and pestle to ensure a fine, uniform particle size (<10 µm) and to minimize preferred

orientation.

Mounting: Carefully load the powder onto a zero-background sample holder (e.g., single-

crystal silicon). Use a flat edge, like a glass slide, to gently press the powder and create a

smooth, flat surface that is flush with the holder.

Instrumentation: Place the sample holder into the goniometer of the powder X-ray

diffractometer.

Data Acquisition: Set the instrument parameters. Typical settings include:

Radiation: Cu Kα (λ = 1.54 Å)

Voltage and Current: e.g., 40 kV and 40 mA

Scan Range (2θ): 5° to 40°

Scan Speed/Step Size: e.g., 1°/min with a step size of 0.02°

Analysis: Initiate the scan. The resulting diffractogram (a plot of intensity vs. 2θ) reveals the

positions and intensities of the diffraction peaks, which are characteristic of the crystalline

structure.
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PXRD Analysis Workflow
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Caption: Workflow for PXRD Analysis.

Biological Context: Signaling Pathway Modulation
The physicochemical properties of Rutin directly impact its ability to interact with biological

systems. For instance, its molecular structure allows it to modulate key cellular signaling

pathways involved in inflammation. Rutin has been shown to suppress the activation of

Mitogen-Activated Protein Kinases (MAPKs) and Nuclear Factor-kappa B (NF-κB), two central

pathways that regulate the expression of pro-inflammatory cytokines.
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Simplified Inflammatory Signaling Pathway
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Caption: Rutin's Inhibition of MAPK/NF-κB Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of Rutin Hydrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799789#physicochemical-properties-of-rutin-
hydrate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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